Cas no 1226149-32-1 (1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol)

• Product Name: 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol
• CAS No: 1226149-32-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD16301770
• CID: 4563677
• Update Time: 2025-05-20

1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol

• MDL： MFCD16301770
• Inchi： 1S/C11H15NO/c1-8-6-11(13,7-12)10-5-3-2-4-9(8)10/h2-5,8,13H,6-7,12H2,1H3
• InChI Key： APQGRIOPCCXHPF-UHFFFAOYSA-N
• SMILES： C1(CN)(O)C2=C(C=CC=C2)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol

Comprehensive Guide to 1-(Aminomethyl)-3-methyl-2,3-dihydroinden-1-ol (CAS No. 1226149-32-1)

1-(Aminomethyl)-3-methyl-2,3-dihydroinden-1-ol (CAS No. 1226149-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development. The 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol structure combines an amino group and a hydroxyl group, making it a versatile building block for more complex chemical entities.

The chemical properties of 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol make it particularly useful in medicinal chemistry. Its molecular framework allows for modifications that can enhance the pharmacokinetic profiles of potential drug candidates. Recent studies have explored its role in the development of central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. The CAS 1226149-32-1 compound is also being investigated for its potential in creating novel anti-inflammatory agents, aligning with the growing demand for safer and more effective treatments in this area.

In the context of current research trends, 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol is often discussed alongside topics like small molecule drug discovery and structure-activity relationship (SAR) studies. These areas are of high interest to both academic researchers and pharmaceutical companies, as they seek to develop next-generation therapeutics. The compound's dihydroindenol core is particularly noteworthy, as it resembles scaffolds found in several clinically approved drugs, further boosting its relevance in modern drug design.

From a synthetic chemistry perspective, the preparation of 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol involves carefully controlled reactions to ensure high purity and yield. The CAS 1226149-32-1 synthesis typically starts from readily available precursors, followed by sequential functional group transformations. Process optimization is crucial, as it directly impacts the compound's suitability for large-scale production. Many researchers are focusing on developing greener synthetic routes for this and similar compounds, in line with the pharmaceutical industry's push toward more sustainable practices.

The market for specialized chemical intermediates like 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol has seen steady growth, driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom chemical synthesis often list this compound in their catalogs, catering to the needs of drug discovery teams worldwide. The 1226149-32-1 price and availability can vary depending on purity requirements and order quantities, making it essential for buyers to work with reputable suppliers who can provide detailed technical specifications and certificates of analysis.

Quality control is paramount when working with 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol, especially for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity. The 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol characterization data is critical for researchers who need to ensure batch-to-batch consistency in their experiments. These quality assurance measures align with current Good Manufacturing Practice (cGMP) standards, which are increasingly important in the production of drug intermediates.

Looking ahead, the potential applications of 1-(aminomethyl)-3-methyl-2,3-dihydroinden-1-ol continue to expand as researchers uncover new possibilities for its use. The compound's versatility makes it valuable not only in traditional pharmaceutical development but also in emerging areas like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. As the scientific community's understanding of this molecule grows, so too does its importance in the toolkit of medicinal chemists and researchers working at the forefront of drug discovery.